molecular formula C8H15N3O2S2 B8275326 N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide

N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide

Cat. No. B8275326
M. Wt: 249.4 g/mol
InChI Key: LYQVWIGJCIZDLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide is a useful research compound. Its molecular formula is C8H15N3O2S2 and its molecular weight is 249.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H15N3O2S2

Molecular Weight

249.4 g/mol

IUPAC Name

2-amino-N,N-diethyl-4-methyl-1,3-thiazole-5-sulfonamide

InChI

InChI=1S/C8H15N3O2S2/c1-4-11(5-2)15(12,13)7-6(3)10-8(9)14-7/h4-5H2,1-3H3,(H2,9,10)

InChI Key

LYQVWIGJCIZDLH-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)S(=O)(=O)C1=C(N=C(S1)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from Step 1 (2.5 g) was dissolved in methanol (25 cm3) and cooled to 5° C. with stirring under an atmosphere of nitrogen. Sodium methoxide in methanol (2 cm3 of 25% wt./vol. solution) was added dropwise and the mixture allowed to warm to the ambient temperature for 18 hours. The reaction was heated under reflux for 1 hour, cooled, diluted with water (250 cm3), extracted with diethyl ether (2×100 cm3), dried (MgSO4) and evaporated under reduced pressure to give N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide (0.48 g). M+ 249; 1H NMR: δ 1.20(6H,t); 2.48(3H,s); 3.28(4H,q); 5.25(2H,br s); (solid).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
Quantity
250 mL
Type
solvent
Reaction Step Three

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